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Compound of Interest

4-Acetyl-3-methyl-2-
Compound Name:

phenylmorpholine
Cat. No.: B12008661

Get Quote

Executive Summary & Immediate Directive

Do not dispose of 4-Acetyl-3-methyl-2-phenylmorpholine down the drain.

4-Acetyl-3-methyl-2-phenylmorpholine (also known as N-acetylphenmetrazine) is a
structural analogue of Phenmetrazine, a Schedule Il controlled substance. Consequently, this
compound must be handled with a dual-compliance strategy: satisfying both RCRA (Resource
Conservation and Recovery Act) hazardous waste standards and DEA (Drug Enforcement
Administration) analogue controls.

The only acceptable disposal method for this compound is high-temperature incineration at a
permitted facility. Chemical deactivation in the laboratory (e.g., acid hydrolysis) is unsafe and
non-compliant, as it may regenerate the parent controlled substance (phenmetrazine).

Regulatory & Safety Classification

Before initiating disposal, you must validate the regulatory status of your specific inventory. This
determines the legal chain of custody.
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Regulatory Body Classification Operational Implication

Under the Federal Analogue
Act, this may be treated as
Schedule Il if intended for
Controlled Substance )
DEA (USA) ) human consumption. Best
Analogue (Potential) )
Practice: Treat as Schedule Il
for disposal security

(Witnessed Destruction).

Likely DOO1 (Ignitable) if in
solvent, or Non-Listed

Hazardous requiring thermal

EPA (RCRA) Hazardous Waste ) )
destruction. Ban on Sewering
applies (40 CFR Part 266
Subpart P).[1]
Shipping for disposal requires
DOT Toxic / Irritant UN-rated packaging (e.g., UN

2811 or UN 3249).

Physicochemical Properties Relevant to Disposal

» State: Viscous liquid or low-melting solid (depending on purity/salt form).
¢ Solubility: Moderate organic solubility; limited water solubility.

» Stability: Stable amide linkage; resistant to mild hydrolysis.

Waste Characterization (Self-Validating System)

To ensure the waste stream is accepted by your disposal facility, perform this self-validating
check. This prevents "unknown" surcharges and safety incidents.

e pH Verification: Dissolve a trace amount (10mg) in 1mL neutral water. Check pH.
o Result: If pH < 4 or > 10, segregate into Corrosive Waste streams.

o Result: If pH 4-10, segregate into Organic Toxic streams.
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+ Oxidizer Screen: Ensure the waste is not mixed with strong oxidizers (e.g., nitric acid,
permanganates). Morpholine derivatives can form unstable N-nitroso compounds (potential
carcinogens) in the presence of nitrosating agents.

Disposal Decision Logic

Use the following logic flow to determine the correct disposal pathway.

START: 4-Acetyl-3-methyl-2-phenylmorpholine Waste

Is the facility a DEA Registrant?

Yes (Compliance Path) \ No (Research Path)

Is it mixed with other solvents?

Segregate: Mixed Solvent Waste
(Code D0O01/F003)

PATH B: High-Temp Incineration

(Witnessed Destruction Recommended)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the compliant disposal pathway based on facility
registration status.

Detailed Disposal Protocols
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Protocol A: Reverse Distribution (For DEA Registrants)

If your laboratory holds a DEA registration, you must utilize a "Reverse Distributor."[2][3] This
transfers the legal custody of the substance before destruction.

Inventory: Weigh the remaining substance to the nearest milligram. Record this in your
Controlled Substance Logbook.

Contact: Engage a DEA-registered Reverse Distributor.[2]

Form 222: If transferring Schedule 1l substances, the distributor will issue a DEA Form 222.

Transfer: Ship the material to the distributor. They assume responsibility for the DEA Form
41 (Registrants Inventory of Drugs Surrendered).

Protocol B: Hazardous Waste Incineration (For Non-
Registrants)

For research labs where the substance is treated as a chemical hazard (non-scheduled), follow
this strict chain of custody.

Step 1: Primary Containment

» Solids: Place the substance in a wide-mouth HDPE jar. Screw the lid tight and tape it with
parafilm.

 Liquids: Place in a glass or HDPE bottle. Do not fill >90% to allow for thermal expansion.
Step 2: Labeling

o Affix a hazardous waste label.[4]

o Chemical Name: Write clearly: "4-Acetyl-3-methyl-2-phenylmorpholine”.

e Hazard Checkbox: Mark "Toxic" and "Irritant".

Step 3: Lab Pack Assembly
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» Place the primary container into a larger drum (Lab Pack) lined with absorbent material

(vermiculite).
e Segregation: Do NOT pack with oxidizers or strong acids.
Step 4: Final Destruction

e Contract a licensed hazardous waste hauler.

o Manifest: Ensure the waste manifest specifies "Incineration Only".

 Verification: Request a Certificate of Destruction (COD) from the facility.

Emergency Spill Procedures

In the event of a spill, immediate containment is required to prevent environmental

contamination and personnel exposure.

PPE Requirements

Category Specification

Rationale

Respiratory N95 or P100 Respirator

Prevents inhalation of

particulates/aerosols.[5]

Acetamides can permeate

Dermal Nitrile Gloves (Double Layer) skin; double gloving provides
breakthrough time protection.
] Protects against corrosive
Eye Chemical Splash Goggles

injury to corneal tissue.

Spill Cleanup Workflow

1. Alert & Evacuate
(Secure Perimeter)

2. Don PPE
(Goggles, Nitrile, Lab Coat)

3. Containment
(Dyke with Absorbent)

4. Absorption
(Use Vermiculite/Sand)

v

5. Collection

v

6. Decontamination
(Soap/Water Wash)

(Scoop into HDPE Jar)

Click to download full resolution via product page
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Figure 2: Sequential workflow for managing accidental spills in the laboratory.

Cleanup Steps:

Isolate: Cordon off the area (minimum 10 ft radius).

Absorb: Do not use combustible materials (paper towels) for large spills. Use inert
absorbents like vermiculite or sand.[4]

Decontaminate: Wash the surface with a dilute surfactant solution. Do not use bleach
(sodium hypochlorite), as it may react with amine residues to form chloramines.

Dispose: Treat all cleanup materials (gloves, absorbent, rags) as hazardous waste identical
to the substance itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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